Cas no 1361844-49-6 (3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride)

• Product Name: 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride
• CAS No: 1361844-49-6
• MF: C₁₃H₆Cl₃FO
• MW: 303.54354429245
• CID: 4790383
• Update Time: 2025-06-09

3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride

• Inchi： 1S/C13H6Cl3FO/c14-9-3-8(4-10(15)6-9)7-1-2-11(13(16)18)12(17)5-7/h1-6H
• InChI Key： WWKPWFKDLHZQTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(=O)Cl)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1

Additional information on 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride

Professional Introduction to Compound with CAS No. 1361844-49-6 and Product Name: 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride

The compound with the CAS number 1361844-49-6 and the product name 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure, featuring a biphenyl core substituted with chloro and fluoro groups, as well as a carbonyl chloride functional group, positions it as a versatile intermediate in synthetic chemistry.

In recent years, the exploration of biphenyl derivatives has been extensively studied for their pharmacological properties. The presence of electron-withdrawing groups such as chlorine and fluorine enhances the reactivity and selectivity of the compound, making it an invaluable tool in organic synthesis. Specifically, the 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride moiety is particularly interesting because it can undergo various transformations that yield highly functionalized molecules. These transformations are crucial for developing novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. The carbonyl chloride group is known for its ability to participate in nucleophilic addition reactions, which are fundamental to constructing complex organic frameworks. This property has been leveraged in the development of new drug candidates that exhibit potent activity against various biological targets. For instance, researchers have utilized derivatives of this compound to synthesize inhibitors of enzymes involved in cancer metabolism. These inhibitors have shown promise in preclinical studies, highlighting the therapeutic potential of 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride.

The significance of this compound is further underscored by its application in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, with many drugs on the market containing heterocyclic moieties due to their favorable pharmacokinetic properties. The structural features of 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride make it an excellent precursor for constructing complex heterocyclic scaffolds. By employing palladium-catalyzed cross-coupling reactions, researchers have been able to introduce diverse functional groups into the biphenyl core, leading to novel compounds with enhanced biological activity.

Moreover, the compound's reactivity has been exploited in the development of materials science applications. The ability to modify its structure allows for the creation of advanced polymers and coatings with tailored properties. These materials have potential uses in electronics, where precise control over molecular architecture is essential for optimizing performance. The versatility of 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride as a building block underscores its importance not only in pharmaceuticals but also in broader chemical applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective drug candidates. These computational approaches complement experimental efforts, enabling researchers to predict and optimize the properties of derivatives before synthesizing them in the lab. This synergy between theory and experiment has accelerated progress in developing new therapeutic agents based on 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride.

The compound's role in green chemistry initiatives is also noteworthy. Efforts to develop sustainable synthetic routes have led to innovations that minimize waste and reduce environmental impact. For example, catalytic processes that utilize 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride as an intermediate have been optimized for high efficiency and low energy consumption. These advancements align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 3',5'-Dichloro-3-fluoro-biphenyl-4-carbonyl chloride (CAS No. 1361844-49-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges. As our understanding of its properties continues to grow, so too will its impact on scientific progress and technological innovation.